3-Chloro-4-(trifluoromethoxy)aniline
Overview
Description
3-Chloro-4-(trifluoromethoxy)aniline is a chemical compound used as a primary and secondary intermediate in chemical synthesis . It has a molecular weight of 211.57 .
Synthesis Analysis
The synthesis of 3-chloro-4-(trifluoromethoxy)aniline involves the reaction of 2-chloro-4-aminophenol with perfluoro-vinyl-perfluoro-methyl ether, following a high-pressure hydrolysis and reduction reaction of 3,4-dichloronitrobenzene.Molecular Structure Analysis
The molecular structure of 3-chloro-4-(trifluoromethoxy)aniline and similar molecules has been studied through both experimental and theoretical vibrational analysis, using Fourier Transform-Infrared and Fourier Transform-Raman techniques.Chemical Reactions Analysis
3-Chloro-4-(trifluoromethoxy)aniline is used as a primary and secondary intermediate in chemical synthesis .Physical And Chemical Properties Analysis
3-Chloro-4-(trifluoromethoxy)aniline is a solid at room temperature . The liquid crystalline properties of derivatives of 3-chloro-4-(trifluoromethoxy)aniline have been investigated, revealing that certain derivatives exhibit stable smectic phases.Scientific Research Applications
Proteomics Research
“3-Chloro-4-(trifluoromethoxy)aniline” is used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. This compound could be used in the analysis of protein structure and function, identification of protein-protein interactions, and the discovery of biomarkers for disease.
Synthesis of Liquid-Crystalline Polymethacrylates
This compound has been used in the synthesis of side-group liquid-crystalline polymethacrylates with fluorine-containing mesogens . These polymers have potential applications in the field of materials science, particularly in the development of advanced display technologies.
Synthesis of 3-(quinolin-3-yl)acrylates Derivatives
It has been used in the synthesis of derivatives of 3-(quinolin-3-yl)acrylates . These compounds have shown potential in medicinal chemistry due to their biological activities.
Synthesis of Novel Schiff Bases
“3-Chloro-4-(trifluoromethoxy)aniline” has been used in the synthesis of a series of novel Schiff bases , via condensation with pyridinecarboxaldehydes . Schiff bases are versatile compounds with a variety of applications in the field of organic synthesis, medicinal chemistry, and catalysis.
Reactivity Studies
Research on “3-chloro-4-[1,1,2-trifluoro-2-(trifluoromethoxy)ethoxy]aniline” and its derivatives focuses on their reactivity and potential as components in novel chemical reactions . Understanding the reactivity of these compounds can lead to the development of new synthetic methodologies and the discovery of new chemical transformations.
Synthesis of Other Aniline Derivatives
“3-Chloro-4-(trifluoromethoxy)aniline” can be used in the synthesis of other aniline derivatives . Aniline derivatives have a wide range of applications in the field of medicinal chemistry, dyes, and polymers.
Safety and Hazards
properties
IUPAC Name |
3-chloro-4-(trifluoromethoxy)aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClF3NO/c8-5-3-4(12)1-2-6(5)13-7(9,10)11/h1-3H,12H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPKUUNGPBSRPRM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1N)Cl)OC(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClF3NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10378742 |
Source
|
| Record name | 3-Chloro-4-(trifluoromethoxy)aniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10378742 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.57 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-4-(trifluoromethoxy)aniline | |
CAS RN |
64628-73-5 |
Source
|
| Record name | 3-Chloro-4-(trifluoromethoxy)aniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10378742 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-Chloro-4-(trifluoromethoxy)aniline | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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